Cas no 2016487-34-4 (1'-propyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-pyrrolidine)

• Product Name: 1'-propyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-pyrrolidine
• CAS No: 2016487-34-4
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5997085
• PubChem ID: 165864728
• Update Time: 2025-10-30

1'-propyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-propyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-pyrrolidine
• 1'-propyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-pyrrolidine]
• 2016487-34-4
• EN300-1075108

• Inchi： 1S/C12H20N4/c1-2-6-16-7-4-12(8-16)11-10(3-5-15-12)13-9-14-11/h9,15H,2-8H2,1H3,(H,13,14)
• InChI Key： IGZYESHZSPIRMJ-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC2(C3=C(CCN2)NC=N3)C1

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44Ų

Additional information on 1'-propyl-3,5,6,7-tetrahydrospiroimidazo4,5-cpyridine-4,3'-pyrrolidine

Compound CAS No 2016487-34-4: 1'-propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-pyrrolidine

The compound with CAS No 2016487-34-4, known as 1'-propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-pyrrolidine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The imidazo[4,5-c]pyridine core is a heterocyclic structure that is known for its stability and versatility in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique structure allows for a wide range of functional groups to be attached, making it an ideal candidate for exploring new therapeutic agents. Researchers have particularly focused on its ability to act as a scaffold for constructing bioactive molecules with potential applications in treating neurological disorders and cancer. The tetrahydrospiroimidazo moiety has been shown to exhibit promising pharmacokinetic properties, including good bioavailability and selectivity for certain cellular targets.

The synthesis of 1'-propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,3'-pyrrolidine involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the imidazo[4,5-c]pyridine ring system through cyclization reactions and the subsequent introduction of the pyrrolidine ring via nucleophilic substitution or other coupling methods. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling chemists to achieve higher yields and better purity levels.

From a structural standpoint, this compound's spiro arrangement provides a rigid framework that can influence its physical properties such as melting point and solubility. The propyl substituent at position 1' adds flexibility to the molecule while maintaining its overall stability. This balance between rigidity and flexibility is crucial for optimizing the compound's interactions with biological systems.

In terms of applications beyond drug discovery, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis or as a component in advanced materials like polymers or nanomaterials. Researchers are currently exploring its use in creating self-healing materials and stimuli-responsive systems.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These findings have been instrumental in guiding experimental efforts toward optimizing synthesis pathways and identifying novel applications.

Moreover, the tetrahydrospiroimidazo system has been implicated in several biological processes. Preclinical studies suggest that it may modulate key signaling pathways involved in inflammation and oxidative stress. This opens up possibilities for developing new treatments for chronic diseases such as arthritis and neurodegenerative conditions.

In conclusion, CAS No 2016487-34-4 represents a versatile molecule with immense potential across multiple scientific domains. Its unique structure and favorable chemical properties make it an attractive target for further research and development. As our understanding of this compound deepens through ongoing studies and technological advancements, it is likely to play an increasingly important role in both academic research and industrial applications.